Cas no 1807112-24-8 (6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine
• CAS No: 1807112-24-8
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4888012
• Update Time: 2025-10-31

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-6(7(10)11)2-5(3-9)12-8(4)13/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： SXZKHHFZHPLBES-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine: A Comprehensive Overview

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine is a highly specialized organic compound with the CAS number 1807112-24-8. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in various chemical applications. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include a hydroxyl group (-OH) at position 2, a methyl group (-CH3) at position 3, a difluoromethyl group (-CF2H) at position 4, and a bromomethyl group (-CH2Br) at position 6. These substituents contribute to the unique chemical properties and potential applications of this compound.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine involves advanced organic chemistry techniques, including nucleophilic substitution, electrophilic substitution, and possibly multi-step coupling reactions. The presence of electron-withdrawing groups like the difluoromethyl and bromomethyl groups can significantly influence the reactivity of the pyridine ring. Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry, where they serve as valuable building blocks for drug discovery.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, the bromomethyl group can act as a leaving group in substitution reactions, enabling the incorporation of diverse functional groups. Similarly, the hydroxyl group at position 2 can participate in hydrogen bonding interactions, which are critical for molecular recognition in biological systems. Recent research has demonstrated that such substituted pyridines can exhibit potent antimicrobial and antifungal activities, making them attractive candidates for agricultural and pharmaceutical applications.

The presence of fluorine atoms in the difluoromethyl group introduces additional complexity to the molecule's electronic structure. Fluorinated compounds are known for their enhanced stability and bioavailability due to the strong carbon-fluorine bond. This property makes 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine an ideal candidate for use in fluorinated drug design. Furthermore, the methyl groups attached to the pyridine ring can modulate the molecule's lipophilicity, which is an essential parameter for drug delivery systems.

From a synthetic perspective, this compound represents a significant advancement in heterocyclic chemistry. The ability to precisely control substituent placement on the pyridine ring is a testament to modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be invaluable in chiral drug development.

In terms of environmental impact, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine must be handled with care due to its chemical reactivity. However, its potential benefits far outweigh its challenges when used responsibly within controlled environments. Regulatory frameworks governing its use ensure that it remains a safe and effective tool in chemical research and development.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No: 1807112-24-8) stands as a prime example of how advanced organic synthesis can yield compounds with multifaceted applications. Its unique structure and reactivity make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry is expected to grow significantly.